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Compound of Interest

Compound Name: Ammonium tartrate

Cat. No.: B7821065

For laboratory professionals, ensuring a safe environment is paramount. This guide provides
essential safety and logistical information for handling ammonium tartrate, including detailed
personal protective equipment (PPE) protocols, operational plans for handling and storage, and
clear procedures for disposal and emergency situations.

Personal Protective Equipment (PPE)

When handling ammonium tartrate, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety. The following equipment is recommended.[1][2][3]
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear safety glasses with side
shields or chemical safety
goggles conforming to
standards like EN 166.[2][3][4]
A face shield may also be
used.[5]

Protects against splashes and
airborne particles that can
irritate or burn the eyes.[1]
Contact lenses should not be
worn when working with this

substance.[1]

Skin Protection

Wear protective gloves (e.g.,
Nitrile rubber, Neoprene, PVC)
and a lab coat or other
protective clothing to prevent
skin contact.[1][2][3][6]

Prevents skin irritation or burns
from direct contact.[1]
Contaminated clothing should
be removed promptly and
laundered by individuals aware
of the hazards.[1]

Respiratory Protection

Generally not required in well-
ventilated areas.[2][4] If
ventilation is poor or
overexposure is possible, use
a MSHA/NIOSH-approved full-
facepiece respirator with
cartridges for ammonia and
particulates.[1] For nuisance
dust, a P95 (US) or P1 (EV)

respirator is an option.[2]

Protects against inhalation of
dust, which can irritate the

nose, throat, and lungs.[1]

Operational and Disposal Plans

Proper handling, storage, and disposal are critical for maintaining a safe laboratory

environment.

Handling and Storage Protocol

e Engineering Controls: Always use ammonium tartrate in a well-ventilated area.[7] Where

possible, use local exhaust ventilation or enclose operations to control chemical release at

the source.[1]
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» Safe Handling Practices:

o Ensure all personnel are trained on the proper handling and storage procedures before
working with the substance.[1]

o Avoid contact with skin and eyes.[1][7]

o Avoid the formation of dust.[3][7][8]

o Do not eat, drink, or smoke in areas where ammonium tartrate is handled or stored.[1][2]
o Wash hands thoroughly after handling.[2][6]

o Storage Conditions:

[¢]

Store in tightly closed, original-type containers.[1][3][7]

[e]

Keep in a cool, dry, and well-ventilated place.[1][3][6]

[e]

Protect from heat, moisture, and direct sunlight.[6][7]

o

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][6]

Disposal Plan

Disposal of ammonium tartrate must be conducted in compliance with all federal, state, and
local regulations.[7]

e Waste Characterization: Depending on the jurisdiction, ammonium tartrate may be
classified as hazardous waste.[1]

» Containment: Collect waste material in sealed containers, clearly labeled for disposal.

o Professional Disposal: It is recommended to use a licensed disposal company for surplus
and non-recyclable materials.[8] Do not allow the product to enter drains.[8] One suggested
method is Flinn Scientific's Disposal Method #26a.[6]
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Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response

In the event of a spill, follow these steps:

Evacuate: Clear the area of all personnel not equipped with appropriate protective gear.[1][7]

Ventilate: Ensure the area is well-ventilated.[1][6]

Contain: Prevent the spread of dust.[9]

Clean-up: Wearing full PPE, collect the powdered material using a shovel and place it into a
clean, dry, and sealed container for disposal.[1][3][6] Avoid actions that create dust.[3][4]

Decontaminate: After the material has been collected, wash the spill site.[1][6]

First Aid Measures
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Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids.[1] If present, remove contact
lenses and continue rinsing.[6] Seek medical

attention.

Skin Contact

Remove all contaminated clothing immediately.
[1] Wash the affected skin area with soap and
water.[1][6]

Move the individual to fresh air.[1][6] If breathing

is difficult or has stopped, provide artificial

Inhalation o ] ) )
respiration.[8] Seek immediate medical
attention.[1]

Rinse the mouth with water.[6][8] Call a poison
) control center or a physician if you feel unwell.
Ingestion

[6] Do not give anything by mouth to an

unconscious person.[8]

Chemical and Physical Properties

A summary of key quantitative data for ammonium tartrate is provided below.

Property Value
Specific Gravity 1.600[4]
pH 6.0 - 7.0 (5% aqueous solution)[4]

Solubility in Water

60%]6]

Molecular Weight

184.15 g/mol [4][8]

Emergency Workflow: Chemical Spill Response

The following diagram illustrates the logical steps for responding to a spill of ammonium

tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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